7-Hydroxy Quetiapine (1.0 mg/mL in Methanol)
7-Hydroxy Quetiapine (1.0 mg/mL in Methanol)
Brand Name:
Vulcanchem
CAS No.:
139079-39-3
VCID:
VC0145544
InChI:
InChI=1S/C21H25N3O3S/c25-12-14-27-13-11-23-7-9-24(10-8-23)21-17-3-1-2-4-19(17)28-20-15-16(26)5-6-18(20)22-21/h1-6,15,25-26H,7-14H2
SMILES:
C1CN(CCN1CCOCCO)C2=NC3=C(C=C(C=C3)O)SC4=CC=CC=C42
Molecular Formula:
C₂₁H₂₅N₃O₃S
Molecular Weight:
399.5 g/mol
7-Hydroxy Quetiapine (1.0 mg/mL in Methanol)
CAS No.: 139079-39-3
Reference Standards
VCID: VC0145544
Molecular Formula: C₂₁H₂₅N₃O₃S
Molecular Weight: 399.5 g/mol
| CAS No. | 139079-39-3 |
|---|---|
| Product Name | 7-Hydroxy Quetiapine (1.0 mg/mL in Methanol) |
| Molecular Formula | C₂₁H₂₅N₃O₃S |
| Molecular Weight | 399.5 g/mol |
| IUPAC Name | 6-[4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]benzo[b][1,4]benzothiazepin-2-ol |
| Standard InChI | InChI=1S/C21H25N3O3S/c25-12-14-27-13-11-23-7-9-24(10-8-23)21-17-3-1-2-4-19(17)28-20-15-16(26)5-6-18(20)22-21/h1-6,15,25-26H,7-14H2 |
| Standard InChIKey | VEGVCHRFYPFJFO-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CCOCCO)C2=NC3=C(C=C(C=C3)O)SC4=CC=CC=C42 |
| Canonical SMILES | C1CN(CCN1CCOCCO)C2=NC3=C(C=C(C=C3)O)SC4=CC=CC=C42 |
| Synonyms | 2-(2-(7-hydroxy-4-dibenzo(b,f)(1,4)thiazepine-11-yl-1-piperazinyl)ethoxy)ethanol 7-hydroxy ICI 204636 |
| PubChem Compound | 132203 |
| Last Modified | Nov 11 2021 |
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